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Compound of Interest

Compound Name: 2-Methyloctyl methacrylate

Cat. No.: B15194886

Technical Guide: 2-Methyloctyl Methacrylate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The specific substance "2-Methyloctyl methacrylate" is not readily found in
chemical databases with a registered CAS number or a dedicated Safety Data Sheet (SDS).
This guide is based on the inferred chemical structure and safety data from structurally similar
and well-documented methacrylate esters. It is imperative to handle any novel or
uncharacterized substance with extreme caution and to perform a thorough risk assessment
before use.

Introduction

2-Methyloctyl methacrylate is presumed to be the methacrylate ester of 2-methyloctan-1-ol.
As a member of the methacrylate ester family, it is anticipated to share similar chemical and
toxicological properties with other common methacrylates. These compounds are versatile
monomers used in the synthesis of a wide range of polymers with applications in various fields,
including medical devices and drug delivery systems. This document provides a technical
overview of the anticipated properties, safety considerations, and handling protocols for 2-
Methyloctyl methacrylate, based on data from analogous compounds.

Chemical and Physical Properties (Comparative
Data)
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Due to the absence of specific data for 2-Methyloctyl methacrylate, the following table
presents data for structurally related and commercially available methacrylate esters to provide
an estimated profile.

Property Methyl Ethyl Methacrylate 2-Methylbutyl
Methacrylate Methacrylate
CAS Number 80-62-6[1][2] 97-63-2[3][4] 60608-94-8[5]
Molecular Formula CsHsO2[6] CeH1002 CoH1602[5]
Molecular Weight 100.12 g/mol [6] 114.14 g/mol [4] 156.22 g/mol [5]
Boiling Point 100 °C 119 °C Not available
Flash Point 10°C 20 °C Not available
Density 0.936 g/cm?3 0.917 g/lcm3 Not available
Vapor Pressure 38.7 mmHg at 20 °C 15.5 mmHg at 20 °C Not available

Safety and Hazard Information (Based on Analogous
Compounds)

Methacrylate esters are generally characterized by a similar hazard profile. The following table
summarizes the typical hazards associated with this class of compounds.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b15194886?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-4233-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTY3OTF8YXBwbGljYXRpb24vcGRmfGFEVmtMMmczWWk4NU1qTXlPRFF5T1RRNE5qTTRMMU5FUWw4ME1qTXpYMDFVWDBWT0xuQmtaZ3w0YzNkNzA3NDdlMTI0MmU4Mjk3ZTlmODk0NmUzYmQ3NTcwYTFiODZjZDY4NzEwMWZmMDEzZjExYTM5YTBlZTdh
https://www.carlroth.com/medias/SDB-4233-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzk2OTd8YXBwbGljYXRpb24vcGRmfGFHUXdMMmcyWkM4NU1qTXlPRFF5TlRVMU5ESXlMMU5FUWw4ME1qTXpYMEZWWDBWT0xuQmtaZ3w1YTI4NGViMWNmMzQxM2MzMGFkZTQ0ZThkMmZlODQyZmJlZjAyMGJhYzg1M2M1MDY5NGY4NDdmYjU1NzYxYmI3
https://www.fishersci.com/store/msds?partNumber=AC215830010&countryCode=US&language=en
https://fr.cpachem.com/msds?num=SB4300&dnl=sd_-_Methacrylic_acid-ethyl_ester_%5BCAS_97-63-2%5D_%28SB4300%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylbutyl-methacrylate
https://www.echemi.com/sds/methylmethacrylate-pid_Seven3128.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylbutyl-methacrylate
https://www.echemi.com/sds/methylmethacrylate-pid_Seven3128.html
https://fr.cpachem.com/msds?num=SB4300&dnl=sd_-_Methacrylic_acid-ethyl_ester_%5BCAS_97-63-2%5D_%28SB4300%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylbutyl-methacrylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15194886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Hazard Category

Description

Precautionary Statements
(Examples)

Flammability

Highly flammable liquid and
vapor. Vapors may form
explosive mixtures with air and
can travel to an ignition source
and flash back.[3]

P210: Keep away from heat,
hot surfaces, sparks, open
flames and other ignition
sources. No smoking.[4] P233:
Keep container tightly closed.
[6] P240: Ground and bond
container and receiving
equipment.[6] P241: Use
explosion-proof
electrical/ventilating/lighting

equipment.[4]

Skin Corrosion/ Irritation

Causes skin irritation.[4]
Prolonged or repeated contact

may cause dermatitis.

P264: Wash skin thoroughly
after handling.[6] P280: Wear
protective gloves/protective
clothing/eye protection/face
protection.[6] P302+P352: IF
ON SKIN: Wash with plenty of

water and soap.[1]

Serious Eye Damage/ Irritation

Causes serious eye irritation.

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[4]

Respiratory Irritation

May cause respiratory
irritation.[1][4]

P261: Avoid breathing mist,
vapours and spray.[6] P271:
Use only outdoors or in a well-
ventilated area.[6] P304+P340:
IF INHALED: Remove person
to fresh air and keep

comfortable for breathing.[6]
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P272: Contaminated work

clothing should not be allowed
May cause an allergic skin out of the workplace.[6]
reaction.[1][4] P333+P313: If skin irritation or

Skin Sensitization

rash occurs: Get medical

advice/attention.[1]

Experimental Protocols

Given the anticipated hazards of 2-Methyloctyl methacrylate, the following general
experimental protocols for handling flammable and irritant liquids should be strictly followed.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles are mandatory.
» Hand Protection: Wear chemically resistant gloves (e.qg., nitrile, neoprene).
» Skin Protection: A lab coat and closed-toe shoes are required.

o Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood. If engineering controls are not sufficient, a respirator with an appropriate organic vapor
cartridge may be necessary.

Handling and Storage

e Grounding: All containers and transfer equipment must be properly grounded to prevent
static discharge, which can be an ignition source.[3]

 Inert Atmosphere: For reactions sensitive to air or for prolonged storage, consider handling
under an inert atmosphere (e.g., nitrogen or argon).

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
heat, sparks, and open flames.[6]

e Incompatible Materials: Avoid contact with strong oxidizing agents, peroxides, strong acids,
and strong bases.
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Spill and Waste Disposal

o Spill: In case of a small spill, absorb with an inert material (e.g., sand, vermiculite) and place
in a sealed container for disposal. For larger spills, evacuate the area and follow emergency
procedures.

» Waste Disposal: Dispose of waste materials in accordance with local, state, and federal
regulations. Do not dispose of down the drain.

Visualizations
General Workflow for Handling Hazardous Chemicals
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Caption: A generalized workflow for the safe handling of hazardous chemicals.
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Common Health Hazards of Methacrylate Esters
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Caption: Primary health hazards associated with exposure to methacrylate esters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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